Ethyl 4-(2-chlorobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(2-chlorobenzoyl)amino]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C20H16ClN3O4/c1-2-28-20(27)18-16(22-19(26)14-10-6-7-11-15(14)21)12-17(25)24(23-18)13-8-4-3-5-9-13/h3-12H,2H2,1H3,(H,22,26)
• InChI Key: ACDZDGOTGNGYKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NC(=O)C2=CC=CC=C2Cl)C3=CC=CC=C3
• Molecular Formula: C20H16ClN3O4
• Molecular Weight: 397.8 g/mol

Description

Ethyl 4-(2-chlorobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate, also known as CPOD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

• Synthesis of Pyrimidine Derivatives : A study by Farag, Kheder, and Mabkhot (2008) discusses the synthesis of new pyrimidine derivatives from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate, showcasing the compound's utility in creating biologically active compounds with potential antimicrobial properties Farag et al., 2008.

• Antimicrobial Evaluation : The synthesized pyrimidine derivatives were subjected to antimicrobial evaluation against various pathogens. The study highlights the importance of structural modification and functionalization in enhancing the antimicrobial efficacy of such compounds.

• Chemical Characterization : In-depth chemical characterization, including 1H NMR, mass spectral analysis, and single crystal X-ray diffraction studies, has been conducted to elucidate the molecular structure and stability of these derivatives. For instance, Achutha et al. (2017) detailed the synthesis and structural analysis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, revealing insights into its molecular interactions and stability Achutha et al., 2017.

• Regioselective Synthesis : Research by Ashton and Doss (1993) on the regioselective synthesis of 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates demonstrates the synthetic versatility of similar compounds, providing a foundation for the targeted design of new derivatives with enhanced biological activities Ashton & Doss, 1993.

• Pharmacological Screening : Beyond antimicrobial properties, these compounds have been screened for other pharmacological activities, indicating the broad potential of ethyl 4-(2-chlorobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate derivatives in drug discovery and medicinal chemistry.

Mechanism of Action

Target of Action

The primary targets of a compound are usually proteins or enzymes in the body that the compound interacts with. For example, some compounds might inhibit cyclooxygenases (COX-1, COX-2) enzymes .

Mode of Action

The compound interacts with its targets, often leading to changes in the function of the target. For instance, a compound might inhibit an enzyme, preventing it from carrying out its normal function .

Biochemical Pathways

The compound’s interaction with its target can affect various biochemical pathways. For example, inhibition of an enzyme could disrupt a metabolic pathway, leading to changes in the production of certain molecules .

Result of Action

The molecular and cellular effects of the compound’s action can vary widely, depending on the specific targets and pathways involved. Some compounds might lead to cell death, while others might alter cell function .